Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate

• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• IUPAC Name: methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C13H13NO4/c1-3-18-12-7-9(4-5-11(12)15)6-10(8-14)13(16)17-2/h4-7,15H,3H2,1-2H3
• InChI Key: AMWJHLGJFDDGBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)OC)O

Description

Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20 grams of 3-ethoxyl-4-hydroxybenzaldhyde and 13 grams of methyl cyanoacetate in 100 ml of ethanol was refluxed with 1 ml of piperidine for 4 hours. The crude mixture was allowed to cool down to room temperature and, with stirring, water was added until the solid began to form. This mixture was then refrigerated for 4 hours and solids was collected by suction filtration, washed with a cold mixture of ethanol and water (1:2) and suction dried to provide 25 grams of 1-cyano-2-(3-ethoxy-4-hydroxyphenyl)-1-methoxycarbonyl ethene.